Cas no 80204-24-6 (Cyclobutane,1-bromo-1-methyl-)

Cyclobutane,1-bromo-1-methyl- structure
Cyclobutane,1-bromo-1-methyl- structure
Product Name:Cyclobutane,1-bromo-1-methyl-
CAS No:80204-24-6
MF:C5H9Br
MW:149.028960943222
CID:707639
PubChem ID:15570337
Update Time:2025-04-19

Cyclobutane,1-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutane,1-bromo-1-methyl-
    • Cyclobutane, 1-bromo-1-methyl- (6CI,7CI,9CI)
    • 80204-24-6
    • SCHEMBL5530886
    • 1-BROMO-1-METHYLCYCLOBUTANE
    • AB92140
    • Inchi: 1S/C5H9Br/c1-5(6)3-2-4-5/h2-4H2,1H3
    • InChI Key: QSTWOFDDPACDDT-UHFFFAOYSA-N
    • SMILES: BrC1(C)CCC1

Computed Properties

  • Exact Mass: 147.98876g/mol
  • Monoisotopic Mass: 147.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 0Ų
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